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Compound of Interest

Compound Name: FA-Phe-ala-OH

Cat. No.: B1353373 Get Quote

Technical Guide: FA-Phe-Ala-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on the peptide FA-Phe-
Ala-OH, also known as Furylacryloyl-L-phenylalanyl-L-alanine. Despite a comprehensive

search, detailed experimental protocols and specific signaling pathway involvement for this

particular peptide are not extensively documented in publicly available literature. This suggests

that FA-Phe-Ala-OH may be a niche compound for specialized research applications.

Chemical and Physical Data
The following table summarizes the key quantitative data for FA-Phe-Ala-OH.
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Property Value Source(s)

CAS Number 83803-17-2 [1]

Molecular Weight 356.37 g/mol [1]

Molecular Formula C₁₉H₂₀N₂O₅ [1]

IUPAC Name

(2S)-2-[[(2S)-2-[[(E)-3-(furan-2-

yl)prop-2-enoyl]amino]-3-

phenylpropanoyl]amino]propan

oic acid

[1]

Synonyms
Furylacryloyl-L-phenylalanyl-L-

alanine
[1]

Experimental Protocols
Specific, detailed experimental protocols for the use of FA-Phe-Ala-OH are not readily

available in the scientific literature. However, based on the nature of similar dipeptides, it is

primarily utilized as a building block in peptide synthesis. The general workflow for

incorporating such a peptide into a larger sequence via solid-phase peptide synthesis (SPPS)

is outlined below.

General Solid-Phase Peptide Synthesis (SPPS) Workflow:

Solid-phase peptide synthesis is a widely adopted method for the chemical synthesis of

peptides. The process involves the sequential addition of amino acids to a growing peptide

chain that is covalently attached to an insoluble solid support (resin).

Resin Preparation: An appropriate resin, typically functionalized with an amino group, is

chosen and prepared.

First Amino Acid Coupling: The C-terminal amino acid of the target peptide is coupled to the

resin.

Deprotection: The N-terminal protecting group (e.g., Fmoc or Boc) of the resin-bound amino

acid is removed.
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Peptide Coupling: The next amino acid in the sequence (in this case, a dipeptide like FA-
Phe-Ala-OH could potentially be coupled if appropriately activated) is activated and coupled

to the deprotected N-terminus of the resin-bound amino acid.

Washing: The resin is washed to remove excess reagents and by-products.

Repeat Cycle: Steps 3-5 are repeated for each subsequent amino acid in the desired peptide

sequence.

Cleavage: Once the peptide chain is fully assembled, it is cleaved from the resin support,

typically using a strong acid.

Purification and Analysis: The crude peptide is purified, commonly by high-performance

liquid chromatography (HPLC), and its identity is confirmed by mass spectrometry.

Signaling Pathways and Biological Activity
There is currently no specific information in the public domain detailing the involvement of FA-
Phe-Ala-OH in any biological signaling pathways or its specific biological activities. Peptides

containing phenylalanine and alanine residues are common structural motifs in a vast array of

biologically active proteins and peptides, which participate in numerous cellular processes.

However, the specific role of the N-terminal furylacryloyl group in modulating the activity of the

Phe-Ala dipeptide has not been characterized in the available literature.

Visualizations
As specific signaling pathways for FA-Phe-Ala-OH are unknown, a diagram illustrating a

generalized workflow for its potential use in solid-phase peptide synthesis is provided below.
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Caption: Generalized workflow for solid-phase peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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